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For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed protocol for the determination of calcium ion (Ca²⁺)

concentration using a complexometric titration with ethylenediaminetetraacetic acid (EDTA) and

calconcarboxylic acid as the indicator. This method is highly selective for calcium, particularly

in the presence of magnesium, and is valued for its sharp and clear endpoint.[1]

Principle of the Method
Complexometric titration with EDTA is a widely used analytical technique for determining the

concentration of metal ions in a solution. The principle of this specific method relies on the

following key reactions:

Formation of the Calcium-Indicator Complex: Initially, calconcarboxylic acid is added to the

calcium-containing sample at a high pH (12-14).[2] The indicator complexes with the free

calcium ions, forming a distinct wine-red colored complex.[2]

Titration with EDTA: EDTA, a hexadentate ligand, is a strong chelating agent that forms a

very stable, colorless complex with calcium ions.[3][4][5] As the standard EDTA solution is

added to the sample, it progressively binds with the free calcium ions.

Endpoint Determination: Once all the free calcium ions have been complexed by EDTA, the

EDTA displaces the calconcarboxylic acid from the calcium-indicator complex. This is

because the calcium-EDTA complex is more stable than the calcium-calconcarboxylic acid
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complex.[2][6] The release of the free indicator into the solution results in a sharp color

change from wine-red to a pure blue, signaling the endpoint of the titration.[1][2] The high pH

is crucial as it ensures that any magnesium ions present precipitate as magnesium

hydroxide, thus preventing interference with the calcium determination.[2]

Quantitative Data Summary
The following table summarizes the key quantitative parameters for the calconcarboxylic acid
protocol for calcium titration with EDTA.

Parameter Value/Range Notes

Standard EDTA Solution

Concentration
0.01 M

A commonly used

concentration for general

applications.[1]

pH of Titration 12 - 14

Essential for the precipitation

of magnesium hydroxide and

for the proper functioning of

the indicator.[2]

Indicator Calconcarboxylic Acid
Also known as Patton and

Reeder's indicator.[2]

Indicator Preparation
Solid mixture with NaCl or as a

solution in dilute NaOH.[1]

A common preparation

involves a 1% w/w powder with

sodium chloride.[7]

Sample Volume 25.00 mL (typical)

The volume can be adjusted

based on the expected calcium

concentration.[1]

Endpoint Color Change Wine-Red to Pure Blue
The color change is sharp and

distinct.[1][2]

Experimental Protocol
This section provides a detailed methodology for the determination of calcium using

calconcarboxylic acid and EDTA.
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3.1. Reagents and Materials

Standard 0.01 M EDTA solution

Calconcarboxylic acid indicator (solid mixture with NaCl or as a solution)

Sodium hydroxide (NaOH) solution, 2 M

Calcium-containing sample

Deionized water

Burette (50 mL)

Pipette (25 mL)

Erlenmeyer flasks (250 mL)

Magnetic stirrer and stir bar

3.2. Preparation of Reagents

0.01 M EDTA Solution: A standard solution can be prepared by dissolving a precise weight of

disodium EDTA dihydrate in deionized water.

2 M NaOH Solution: Dissolve an appropriate amount of solid NaOH in deionized water.

Calconcarboxylic Acid Indicator: If using a solid mixture, it can be used directly. For a

solution, a specific concentration can be prepared in dilute NaOH.

3.3. Titration Procedure

Pipette a known volume (e.g., 25.00 mL) of the calcium-containing sample into a 250 mL

Erlenmeyer flask.[1]

Add approximately 75 mL of deionized water.[1]

Add 2 mL of 2 M NaOH solution to raise the pH to between 12 and 13.[1] If magnesium is

present, a precipitate of Mg(OH)₂ will form.[1]
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Add a small amount (approximately 100 mg) of the calconcarboxylic acid indicator mixture

and swirl to dissolve.[1] The solution should turn a wine-red color.[1]

Titrate the solution with the standard 0.01 M EDTA solution from a burette while stirring

continuously with a magnetic stirrer.[1]

The endpoint is reached when the color changes sharply from wine-red to a pure blue.[1][2]

Record the volume of EDTA used.

Repeat the titration at least two more times with fresh sample aliquots to ensure

reproducibility.

3.4. Calculation of Calcium Concentration

The concentration of calcium in the sample can be calculated using the following formula:

Ca²⁺ (M) = (Molarity of EDTA × Volume of EDTA used) / Volume of Sample

Visualizations
4.1. Experimental Workflow

The following diagram illustrates the logical steps of the calcium titration experiment.
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Caption: Workflow for Calcium Titration with EDTA.
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4.2. Signaling Pathway of Titration Chemistry

The diagram below visualizes the chemical reactions and color changes occurring during the

titration process.

Initial State (Before Titration) Titration Endpoint

Ca²⁺ + Calconcarboxylic Acid [Ca-Indicator] Complex (Wine-Red) EDTA AdditionDisplacement Reaction [Ca-EDTA] Complex (Colorless) Free Calconcarboxylic Acid (Blue)

Click to download full resolution via product page

Caption: Chemical Reactions in Calcium Titration.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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